Cas no 1250532-73-0 (2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid)

• Product Name: 2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid
• CAS No: 1250532-73-0
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5964582
• PubChem ID: 61925388
• Update Time: 2025-10-10

2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid
• AKOS011199323
• EN300-1123276
• 1250532-73-0

• Inchi： 1S/C8H14N4O2/c1-8(9,7(13)14)3-2-4-12-6-10-5-11-12/h5-6H,2-4,9H2,1H3,(H,13,14)
• InChI Key： OGLAYMZCDNHVSK-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCCN1C=NC=N1)N)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 94Ų

Additional information on 2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid

Recent Advances in the Study of 2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid (CAS: 1250532-73-0)

In recent years, the compound 2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid (CAS: 1250532-73-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole moiety and amino acid backbone, has shown promising potential in various therapeutic applications. The following research brief aims to synthesize the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The primary interest in 2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid stems from its structural versatility and biological activity. Recent studies have explored its role as a building block in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. The triazole ring, a key feature of this compound, is known for its ability to participate in hydrogen bonding and π-π stacking interactions, making it a valuable pharmacophore in drug design.

One of the most notable advancements in the study of this compound is its application in the inhibition of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers utilized molecular docking simulations to elucidate the binding interactions, revealing that the triazole moiety plays a critical role in stabilizing the inhibitor-enzyme complex.

In addition to its anti-inflammatory properties, recent research has highlighted the antimicrobial potential of this compound. A study conducted by a team at the University of Cambridge in 2024 investigated the efficacy of 2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid against multidrug-resistant bacterial strains. The results indicated that the compound, when conjugated with other antimicrobial agents, significantly enhanced their activity against resistant pathogens. This finding opens new avenues for the development of combination therapies to combat antibiotic resistance.

The synthesis and optimization of 2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid have also been a focus of recent research. Advances in synthetic methodologies, such as click chemistry and solid-phase peptide synthesis, have enabled the efficient production of this compound and its derivatives. A 2024 paper in Organic Letters detailed a novel, high-yield synthetic route that minimizes byproducts and reduces production costs, making the compound more accessible for further studies and potential commercial applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing research is exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance the pharmacokinetic profile of 2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid.

In conclusion, 2-amino-2-methyl-5-(1H-1,2,4-triazol-1-yl)pentanoic acid (CAS: 1250532-73-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in enzyme inhibition, antimicrobial therapy, and drug design underscore its potential as a valuable tool in the development of novel therapeutics. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential in vivo.